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Compound of Interest

Compound Name: BI-1230

Cat. No.: B1666951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and mechanism of action of BI-1230, a potent and selective inhibitor of the Hepatitis C Virus

(HCV) NS3/4A protease. This document includes detailed experimental protocols for key

assays and summarizes quantitative data in structured tables for ease of reference.

Chemical Structure and Properties
BI-1230 is a synthetic small molecule designed as a highly specific inhibitor of the HCV NS3/4A

serine protease, an enzyme essential for viral replication.

Chemical Identity:

Property Value

CAS Number 849022-32-8

Molecular Formula C₄₂H₅₂N₆O₉S

Molecular Weight 816.96 g/mol
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(Note: The provided SMILES string is a representation and should be verified with a chemical

drawing software for accurate 2D depiction.)

Physicochemical Properties:

Property Value

Physical State Solid powder

Solubility Soluble in DMSO

Storage Store at -20°C for long-term stability

Mechanism of Action
BI-1230 functions as a competitive, reversible inhibitor of the HCV NS3/4A protease. The NS3

protease, in complex with its cofactor NS4A, is responsible for cleaving the HCV polyprotein at

four specific sites, a critical step in the maturation of functional viral proteins. By binding to the

active site of the NS3 protease, BI-1230 prevents this cleavage, thereby halting the viral

replication cycle.

Below is a diagram illustrating the HCV polyprotein processing and the inhibitory action of BI-
1230.
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Assay Preparation Reaction Detection Data Analysis

Prepare Assay Buffer, NS3/4A Enzyme, FRET Substrate, and BI-1230 dilutions Incubate Enzyme with BI-1230 (or vehicle) Add FRET Substrate to initiate reaction Measure Fluorescence Signal over time Calculate initial reaction velocities Determine IC50 value by plotting % inhibition vs. BI-1230 concentration
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Seed Huh7-based replicon cells in 96-well plates

Treat cells with serial dilutions of BI-1230

Incubate for 48-72 hours

Lyse cells to release cellular contents

Add luciferase substrate and measure luminescence

Calculate EC50 value from dose-response curve
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Acclimate male Sprague-Dawley rats

Administer BI-1230 via IV and PO routes

Collect blood samples at specified time points

Process blood to obtain plasma

Quantify BI-1230 concentration in plasma using LC-MS/MS

Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, etc.)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

